Cas no 2411298-60-5 (3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole)

• Product Name: 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole
• CAS No: 2411298-60-5
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5360565
• Update Time: 2025-07-10

3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole
• 3-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}-5-methyl-1,2,4-oxadiazole
• Z3991661493

• Inchi： 1S/C16H19N3O2/c1-11-17-16(18-21-11)12-5-7-15(8-6-12)20-10-14-9-19(14)13-3-2-4-13/h5-8,13-14H,2-4,9-10H2,1H3
• InChI Key： MIFNQCORBBYRLZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2=NOC(C)=N2)=CC=1)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• XLogP3: 3
• Topological Polar Surface Area: 51.2

Additional information on 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole

Introduction to 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole (CAS No. 2411298-60-5)

3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2411298-60-5, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The unique structural features of this molecule, particularly its incorporation of a 1-cyclobutylaziridin-2-yl moiety and a methoxy-substituted phenyl ring, make it a promising candidate for further exploration in medicinal chemistry.

The< strong>1,2,4-oxadiazole core is a heterocyclic compound that is widely recognized for its biological activity and stability. This class of compounds has been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 5-methyl group in the oxadiazole ring enhances the molecule's electronic properties and influences its interactions with biological targets. These structural characteristics make 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole a compelling subject for research in drug discovery.

In recent years, there has been a growing interest in the development of molecules that incorporate aziridine motifs. Aziridines are three-membered nitrogen-containing heterocycles that can undergo various chemical transformations, making them valuable tools for medicinal chemists. The 1-cyclobutylaziridin-2-yl group in this compound provides a versatile handle for further functionalization, allowing for the synthesis of derivatives with tailored biological activities. This flexibility has made aziridine-based compounds attractive for use in prodrug design and targeted drug delivery systems.

The methoxy-substituted phenyl ring in 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole contributes to the molecule's solubility and metabolic stability. Phenolic ethers are known to exhibit a range of biological activities, including antioxidant and anti-inflammatory effects. The combination of these structural elements suggests that this compound may possess multiple modes of action, making it a promising candidate for the treatment of complex diseases.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been used to identify promising candidates for further experimental validation. In one such study, 3-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]-5-methyl-1,2,4-oxadiazole was identified as a potential inhibitor of kinases involved in cancer cell proliferation. The study utilized molecular docking simulations to predict the binding interactions between the compound and its target proteins.

The< strong>5-methyl group in the oxadiazole ring was found to be critical for optimal binding affinity. This observation highlights the importance of fine-tuning molecular structure to achieve desired pharmacological effects. The< strong>1-cyclobutylaziridin-2-yl moiety was also found to contribute significantly to the compound's binding properties by forming specific hydrogen bonds with key residues in the target protein.

In addition to its potential as an anti-cancer agent, 3-[4-[ (1-Cyclobutylaziridin -2 - yl) methoxy] phenyl]-5 -methyl - 1 , 2 , 4 - oxadiazole has shown promise as an anti-inflammatory agent. In preclinical studies, this compound has demonstrated ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. These findings suggest that it may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The< strong>methoxy-substituted phenyl ring has been shown to enhance the compound's bioavailability by improving its solubility in water. This property is particularly important for oral administration routes where solubility can significantly impact drug absorption and efficacy.

The synthesis of 3-[4-[ (1-Cyclobutylaziridin -2 - yl) methoxy] phenyl]-5 -methyl - 1 , 2 , 4 - oxadiazole involves several key steps that highlight the challenges and opportunities in medicinal chemistry. The introduction of the< strong>1-cyclobutylaziridin -2 - yl group requires careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently.

The methoxylation step involves the selective introduction of a methoxy group onto the phenyl ring. This step can be achieved using various methods including nucleophilic aromatic substitution or direct methylation reactions. The choice of method depends on factors such as substrate availability and reaction conditions.

The final step involves the formation of the< strong>5-methyl oxadiazole ring through cyclization reactions. This step often requires careful optimization to ensure high yields and minimal side products. Recent advances in flow chemistry have provided new opportunities for optimizing these reactions under controlled conditions.

The< strong>CAS number 2411298 -60 -5 serves as a unique identifier for this compound and facilitates its tracking through various databases and literature sources. This standardized identification system is essential for ensuring consistency in research communications and regulatory submissions.

In conclusion, 3-[4[ (1-Cyclobutylaziridin -2 - yl) methoxy] phenyl]-5-methyl - 1 , 2 , 4 - oxadiazole is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at treating various diseases including cancer and inflammatory disorders.